(1R,5R)-N-[[1-(2-methoxyethyl)pyrazol-4-yl]methyl]bicyclo[3.1.0]hexan-1-amine

• IUPAC Name: (1R,5R)-N-[[1-(2-methoxyethyl)pyrazol-4-yl]methyl]bicyclo[3.1.0]hexan-1-amine
• InChI: InChI=1S/C13H21N3O/c1-17-6-5-16-10-11(9-15-16)8-14-13-4-2-3-12(13)7-13/h9-10,12,14H,2-8H2,1H3/t12-,13-/m1/s1
• InChI Key: OXPMVJUVHKQVLQ-CHWSQXEVSA-N
• Canonical SMILES: COCCN1C=C(C=N1)CNC23CCCC2C3
• Isomeric SMILES: COCCN1C=C(C=N1)CN[C@@]23CCC[C@@H]2C3
• Molecular Formula: C13H21N3O
• Molecular Weight: 235.33 g/mol

Description

(1R,5R)-N-[[1-(2-methoxyethyl)pyrazol-4-yl]methyl]bicyclo[3.1.0]hexan-1-amine, also known as JDTic, is a selective antagonist of the kappa opioid receptor (KOR). KORs are a type of G protein-coupled receptor that play a role in pain regulation, stress response, and addiction. JDTic has been studied for its potential therapeutic applications in treating addiction, depression, and anxiety.

Mechanism of Action

(1R,5R)-N-[[1-(2-methoxyethyl)pyrazol-4-yl]methyl]bicyclo[3.1.0]hexan-1-amine is a selective antagonist of the KOR, which means it blocks the activity of KORs. KORs are involved in the regulation of pain, stress, and addiction. When activated, KORs can produce dysphoria, or a feeling of unease or discomfort. This compound blocks the activity of KORs, which can reduce the negative effects of stress and addiction.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. It has been shown to reduce drug-seeking behavior in animal models of addiction, which suggests that it may be effective in treating addiction in humans. It has also been shown to have antidepressant and anxiolytic effects in animal models of depression and anxiety.

Advantages and Limitations for Lab Experiments

One advantage of (1R,5R)-N-[[1-(2-methoxyethyl)pyrazol-4-yl]methyl]bicyclo[3.1.0]hexan-1-amine is that it is a selective antagonist of the KOR, which means it does not affect other opioid receptors. This makes it a useful tool for studying the specific effects of KORs. One limitation of this compound is that it has a relatively short half-life, which means it needs to be administered frequently in order to maintain its effects.

Future Directions

There are several potential future directions for research on (1R,5R)-N-[[1-(2-methoxyethyl)pyrazol-4-yl]methyl]bicyclo[3.1.0]hexan-1-amine. One area of interest is its potential therapeutic applications in treating addiction, depression, and anxiety in humans. Another area of interest is its potential use as a research tool to study the specific effects of KORs. Additionally, there is interest in developing longer-lasting versions of this compound that could be administered less frequently.

Synthesis Methods

(1R,5R)-N-[[1-(2-methoxyethyl)pyrazol-4-yl]methyl]bicyclo[3.1.0]hexan-1-amine was first synthesized in 2003 by a team of researchers led by Dr. Charles Chavkin at the University of Washington. The synthesis method involves several steps, including the reaction of 1-(2-methoxyethyl)pyrazole-4-carboxylic acid with bicyclo[3.1.0]hexane-2,6-dione to form a dihydropyrazolone intermediate. The intermediate is then treated with N-methylpiperazine and trifluoroacetic acid to form this compound.

Scientific Research Applications

(1R,5R)-N-[[1-(2-methoxyethyl)pyrazol-4-yl]methyl]bicyclo[3.1.0]hexan-1-amine has been extensively studied for its potential therapeutic applications in treating addiction, depression, and anxiety. In preclinical studies, this compound has been shown to reduce drug-seeking behavior in animal models of addiction. It has also been shown to have antidepressant and anxiolytic effects in animal models of depression and anxiety.